Cas no 643767-91-3 (Benzo[c]thiophene, 5,6-diphenoxy-1,3-diphenyl-)

• Product Name: Benzo[c]thiophene, 5,6-diphenoxy-1,3-diphenyl-
• CAS No: 643767-91-3
• MF: C₃₂H₂₂O₂S
• MW: 470.580887317657
• CID: 423921
• PubChem ID: 71379957
• Update Time: 2025-04-19

Benzo[c]thiophene, 5,6-diphenoxy-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[c]thiophene, 5,6-diphenoxy-1,3-diphenyl-
• 5,6-diphenoxy-1,3-diphenyl-2-benzothiophene
• DTXSID70802492
• 643767-91-3

• Inchi： 1S/C32H22O2S/c1-5-13-23(14-6-1)31-27-21-29(33-25-17-9-3-10-18-25)30(34-26-19-11-4-12-20-26)22-28(27)32(35-31)24-15-7-2-8-16-24/h1-22H
• InChI Key： JBKQNMATFDQKQW-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=C2C=C(C(=CC2=C1C1C=CC=CC=1)OC1C=CC=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 470.13416
• Monoisotopic Mass: 470.13405111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 46.7Ų

Experimental Properties

• PSA: 18.46